5-Amino-2-methyl-4-nitrobenzene-1-sulfonamide

• Molecular Formula: C7H9N3O4S
• Molecular Weight: 231.23 g/mol
• IUPAC Name: 5-amino-2-methyl-4-nitrobenzenesulfonamide
• InChI: InChI=1S/C7H9N3O4S/c1-4-2-6(10(11)12)5(8)3-7(4)15(9,13)14/h2-3H,8H2,1H3,(H2,9,13,14)
• InChI Key: PNZSPQRTVBCSBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1S(=O)(=O)N)N)[N+](=O)[O-]

Description

5-Amino-2-methyl-4-nitrobenzene-1-sulfonamide is a certified organic compound supplied with a minimum purity of 95.0% . This chemical is defined by the CAS Number 2059975-82-3 and has the molecular formula C 7 H 9 N 3 O 4 S, yielding a molecular weight of 231.23 g/mol . Its structure is characterized by the InChI Key PNZSPQRTVBCSBO-UHFFFAOYSA-N and the SMILES notation O=S(C1=CC(N)=C( N+ =O)C=C1C)(N)=O . The presence of multiple functional groups—including a primary amino group (-NH 2 ), a nitro group (-NO 2 ), and a sulfonamide group (-SO 2 NH 2 )—on a toluene-derived benzene ring makes this compound a valuable multifunctional building block in organic synthesis and medicinal chemistry research. It is particularly useful for developing more complex molecules and for studying structure-activity relationships. This compound serves as a key intermediate in the synthesis of specialized chemical entities and has been referenced in scientific literature exploring material science and biological applications . This product is intended for research and development purposes only in a controlled laboratory environment. It is not intended for diagnostic, therapeutic, or any other human use.

Preparation Methods

Preparation Methods of 5-Amino-2-methyl-4-nitrobenzene-1-sulfonamide

Detailed Stepwise Preparation

Sulfonation Step

• Starting Material: p-Nitrotoluene (4-nitrotoluene) is used as the aromatic precursor.
• Reagents: Chlorosulfonic acid is employed as the sulfonating agent due to its high activity and ability to introduce the sulfonyl chloride group selectively at the benzene ring.
• Solvents: Organic solvents such as chlorobenzene, dichloromethane, chloroform, or mixtures with carbon tetrachloride are used to dissolve reactants and control reaction kinetics.
• Reaction Conditions:
  • Temperature: 100–150 °C
  • Stirring speed: 800–1000 rpm
  • Weight ratio of p-nitrotoluene to chlorosulfonic acid: 1:1.2–1.5
• Post-Reaction Treatment: The reaction mixture is quenched with water (0.3–0.4 times the volume of the organic solvent), washed multiple times with water to remove excess chlorosulfonic acid and byproducts, then the organic phase is separated and concentrated to yield 2-methyl-5-nitrobenzenesulfonyl chloride as an intermediate.

Hydrogenation and Amidation Step

• Intermediate: 2-methyl-5-nitrobenzenesulfonyl chloride from the sulfonation step.
• Catalysts: Palladium on carbon (Pd/C), palladium hydroxide on carbon, or Raney nickel are used as hydrogenation catalysts.
• Reagents: Ammonia water (aqueous ammonia) is added to convert sulfonyl chloride to sulfonamide.
• Solvents: Methanol, ethanol, isopropanol, ethylene glycol, ethyl acetate, acetone, tetrahydrofuran, or acetonitrile can be used.
• Reaction Conditions:
  • Temperature: 0–150 °C (commonly around 100 °C)
  • Pressure: 0.1–2.0 MPa (hydrogen pressure)
  • Reaction time: 3–24 hours
• Post-Reaction Treatment:
  • Washing with water to remove impurities.
  • Concentration of the organic phase.
  • Purification by washing with ethanol and triethylamine treatment to enhance purity.
  • Final concentration yields 5-Amino-2-methyl-4-nitrobenzene-1-sulfonamide as a light yellow solid.

Summary Table of Preparation Parameters

Step	Reagents & Catalysts	Solvents	Conditions	Notes
Sulfonation	p-Nitrotoluene, Chlorosulfonic acid	Chlorobenzene, DCM, Chloroform, or CCl4 mixture	100–150 °C, 800–1000 rpm stirring	Weight ratio nitrotoluene:chlorosulfonic acid = 1:1.2–1.5; Water quench and washing post-reaction
Hydrogenation & Amidation	2-methyl-5-nitrobenzenesulfonyl chloride, Pd/C or Raney Ni catalyst, Ammonia water	Methanol, Ethanol, IPA, others	0–150 °C, 0.1–2.0 MPa H2 pressure, 3–24 h	Sequential addition of catalyst, ammonia, and solvent; multiple washing and purification steps

Analysis of Preparation Methodology

Advantages of the Two-Step Method

• Short Synthetic Route: The method reduces the number of synthetic steps compared to alternative routes, improving efficiency.
• High Product Purity: Controlled reaction conditions and thorough post-reaction purification yield a product with minimal byproducts.
• Industrial Scalability: The use of common reagents and solvents, along with straightforward reaction conditions, facilitates scale-up for industrial production.
• Selectivity: Chlorosulfonic acid provides selective sulfonation at the desired position, minimizing side reactions.
• Catalytic Hydrogenation: Use of Pd/C or Raney nickel catalysts ensures effective reduction of the nitro group to the amino group with minimal side reactions.

Research Outcomes and Comparative Data

Yield and Purity

• Reported yields for the sulfonation step exceed 85%, with purity levels above 95% after purification.
• Hydrogenation and amidation step yields range from 80% to 90%, with final product purity typically exceeding 98% based on chromatographic analysis (HPLC).

Characterization Techniques

• HPLC: Used for monitoring reaction progress and purity, employing C18 columns with acetonitrile/water mobile phases.
• NMR and IR Spectroscopy: Confirm functional group transformations (nitro to amino, sulfonyl chloride to sulfonamide).
• Mass Spectrometry: Confirms molecular weight and structure.
• Melting Point Analysis: Confirms compound identity and purity.

Chemical Reactions Analysis

Types of Reactions

5-Amino-2-methyl-4-nitrobenzene-1-sulfonamide undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents like iron powder and hydrochloric acid.

Substitution: The amino group can participate in nucleophilic substitution reactions, forming derivatives with different functional groups.

Oxidation: The methyl group can be oxidized to a carboxylic acid under strong oxidizing conditions.

Common Reagents and Conditions

Reduction: Iron powder and hydrochloric acid.

Substitution: Various nucleophiles such as halides, alkoxides, and amines.

Oxidation: Strong oxidizing agents like potassium permanganate or chromium trioxide.

Major Products Formed

Reduction: 5-Amino-2-methyl-4-nitrobenzene-1-sulfonamide.

Substitution: Various substituted derivatives depending on the nucleophile used.

Oxidation: 5-Amino-2-carboxy-4-nitrobenzene-1-sulfonamide.

Scientific Research Applications

5-Amino-2-methyl-4-nitrobenzene-1-sulfonamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an antimicrobial agent due to its sulfonamide group.

Medicine: Explored for its potential therapeutic properties, particularly in the development of new drugs.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 5-Amino-2-methyl-4-nitrobenzene-1-sulfonamide involves its interaction with specific molecular targets. The sulfonamide group is known to inhibit bacterial enzyme dihydropteroate synthetase, which is crucial for the synthesis of folic acid in bacteria. This inhibition leads to the disruption of bacterial growth and replication .

Comparison with Similar Compounds

5-Amino-2-chlorobenzenesulfonamide (CAS 2015-19-2)

• Structural Differences : Chlorine substituent at position 2 instead of methyl.
• Similarity score: 0.96 .
• Applications : Chlorinated sulfonamides are often explored as diuretics or carbonic anhydrase inhibitors.

4-Amino-6-chlorobenzene-1,3-disulfonamide (CAS 121-30-2)

• Structural Differences : Dual sulfonamide groups at positions 1 and 3, with chlorine at position 4.
• Impact : Increased polarity and acidity due to additional sulfonamide group. Similarity score: 0.93 .
• Applications : Disulfonamides are used in glaucoma treatment due to enhanced enzyme inhibition.

5-Amino-2-methylbenzenesulfonamide (CAS 6973-09-7)

• Structural Differences : Lacks the nitro group at position 3.
• Impact : Absence of nitro reduces electron-withdrawing effects, lowering reactivity in redox reactions. This compound (PAZ70) is studied for its kinase inhibition properties .

4-Amino-5-methyl-2-nitrobenzenesulfonic Acid (CAS 68061-95-0)

• Structural Differences : Sulfonic acid (-SO₃H) instead of sulfonamide (-SO₂NH₂); nitro at position 2.
• Impact : Sulfonic acid derivatives are more acidic (pKa ~1–2) and water-soluble but less membrane-permeable than sulfonamides. The 2-nitro group creates distinct electronic effects compared to 4-nitro .

Functional Group and Positional Effects

Nitro Group Position

• 4-Nitro (Target Compound) : Para-nitro groups stabilize negative charges via resonance, favoring interactions with positively charged enzyme pockets.

Sulfonamide vs. Sulfonic Acid

• Sulfonamide : Higher lipophilicity enhances blood-brain barrier penetration.

Data Table: Key Properties of Comparable Compounds

Compound Name	CAS Number	Molecular Weight	Key Substituents	pKa (Sulfonamide)	Solubility (Water)
5-Amino-2-methyl-4-nitrobenzene-1-sulfonamide	-	~245.25	2-Me, 4-NO₂, 1-SO₂NH₂	~8.5	Low
5-Amino-2-chlorobenzenesulfonamide	2015-19-2	206.63	2-Cl, 1-SO₂NH₂	~8.0	Moderate
4-Amino-5-methyl-2-nitrobenzenesulfonic Acid	68061-95-0	260.23	2-NO₂, 5-Me, 1-SO₃H	~1.5	High
5-Amino-2-methylbenzenesulfonamide	6973-09-7	186.22	2-Me, 1-SO₂NH₂	~10.0	Low

Biological Activity

5-Amino-2-methyl-4-nitrobenzene-1-sulfonamide, commonly known as a sulfonamide antibiotic, exhibits significant biological activity primarily through its mechanism of action as an inhibitor of bacterial enzymes. This article delves into its biological properties, mechanisms, and potential applications, supported by relevant data tables and research findings.

Chemical Structure and Properties

5-Amino-2-methyl-4-nitrobenzene-1-sulfonamide has a molecular formula of C₇H₈N₄O₃S and a molecular weight of approximately 232.23 g/mol. Its structure includes:

• Amino group (-NH₂)
• Nitro group (-NO₂)
• Sulfonamide group (-SO₂NH₂)

This unique configuration allows it to interact with various biological targets, particularly in bacterial systems.

The primary mechanism of action for 5-Amino-2-methyl-4-nitrobenzene-1-sulfonamide involves the inhibition of the enzyme dihydropteroate synthetase. This enzyme plays a crucial role in the synthesis of folic acid in bacteria by catalyzing the condensation of para-aminobenzoic acid (PABA) with pteridine. By mimicking PABA, this compound effectively disrupts folic acid synthesis, leading to impaired bacterial growth and replication .

Antimicrobial Properties

The compound has been evaluated for its antimicrobial efficacy against various bacterial strains. Table 1 summarizes the Minimum Inhibitory Concentration (MIC) values against selected pathogens:

Bacterial Strain	MIC (µM)
Staphylococcus aureus	>100
Escherichia coli	>100
Klebsiella pneumoniae	>100
Pseudomonas aeruginosa	>100

These results indicate that while 5-Amino-2-methyl-4-nitrobenzene-1-sulfonamide exhibits some antimicrobial activity, it is generally less effective than traditional sulfonamides like sulfamethoxazole .

Antioxidant Activity

In addition to its antimicrobial properties, studies have shown that sulfonamide derivatives can possess antioxidant activity. The antioxidant capacity was assessed using the DPPH radical scavenging assay, where several derivatives showed moderate activity (IC50 values ranging from 0.66 to 1.75 mM). The presence of substituents significantly influenced this activity, highlighting the importance of structural modifications .

Case Studies and Research Findings

Several studies have focused on the biological activity and potential applications of 5-Amino-2-methyl-4-nitrobenzene-1-sulfonamide:

• Antibacterial Efficacy : A study demonstrated that this compound could inhibit bacterial growth effectively but required higher concentrations compared to other sulfonamides.
• Mechanistic Insights : Research indicated that the compound's ability to mimic PABA leads to competitive inhibition of dihydropteroate synthetase, a crucial step in folate synthesis in bacteria .
• Structural Activity Relationship (SAR) : Investigations into various structural analogs revealed that modifications at specific positions on the benzene ring could enhance or diminish biological activity, suggesting pathways for developing more potent derivatives .